lithium;iodide;hydrate

• IUPAC Name: lithium;iodide;hydrate
• InChI: InChI=1S/HI.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key: WAZWGFFJLSIDMX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.[I-]
• Molecular Formula: H2ILiO
• Molecular Weight: 151.9 g/mol

Description

The compound with the identifier “lithium;iodide;hydrate” is a chemical entity cataloged in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of lithium;iodide;hydrate involves specific synthetic routes and reaction conditions. These methods typically require the use of hazardous chemicals and appropriate personal protective equipment. The synthetic routes may include steps such as hydrolysis, oxidation, and crystallization, depending on the desired purity and yield of the compound .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale chemical reactions under controlled conditions. These methods may include the use of high-purity reagents and advanced equipment to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

lithium;iodide;hydrate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions for these reactions typically involve specific temperatures, pressures, and pH levels to optimize the reaction rates and yields .

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound .

Scientific Research Applications

lithium;iodide;hydrate has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and mechanisms of action.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of lithium;iodide;hydrate involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to lithium;iodide;hydrate include other chemical entities with comparable structures and properties. These compounds may share similar functional groups or chemical reactivity, making them useful for comparative studies .

Uniqueness

What sets this compound apart from other similar compounds is its unique combination of chemical properties and reactivity. This uniqueness makes it a valuable compound for specific scientific and industrial applications .